![molecular formula C18H18FN3O3 B2362934 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one CAS No. 2320175-95-7](/img/structure/B2362934.png)
4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one, also known as FPP, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FPP belongs to the class of drugs known as piperazine derivatives, which have been shown to have a wide range of pharmacological activities.
Mechanism of Action
The exact mechanism of action of 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one is not fully understood, but it is thought to act as a partial agonist at the dopamine D2 and serotonin 5-HT1A receptors. It has also been shown to modulate the activity of the glutamate system, which is involved in learning and memory processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. This compound has also been shown to increase the activity of the glutamate system, which is involved in learning and memory processes.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one in lab experiments is its specificity for the dopamine D2 and serotonin 5-HT1A receptors. This allows researchers to selectively target these receptors and study their effects on various physiological processes. However, one limitation of using this compound is its relatively low potency compared to other drugs that target the same receptors.
Future Directions
There are several future directions for research involving 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a treatment for addiction, as it has been shown to modulate the activity of the dopamine system, which is involved in reward processing. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one can be synthesized through a multistep process involving the reaction of 2-fluorophenol with 2-bromo-1-(4-pyridyl)piperazine, followed by acylation with 2-bromoacetyl chloride and subsequent reduction with sodium borohydride. The final product is obtained through crystallization and purification.
Scientific Research Applications
4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one has been the subject of numerous studies due to its potential as a therapeutic agent. It has been shown to have a variety of pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. This compound has also been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
4-[2-(2-fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O3/c1-13(25-15-7-3-2-6-14(15)19)18(24)21-10-11-22(17(23)12-21)16-8-4-5-9-20-16/h2-9,13H,10-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJGAWTORJPKAHM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(C(=O)C1)C2=CC=CC=N2)OC3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.